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Compound of Interest

Compound Name: 8-Bromo-5-nitroisoquinoline

Cat. No.: B152763

CAS Number: 252861-41-9 Molecular Formula: CosHsBrN20O2 Molecular Weight: 253.05 g/mol

This technical guide provides a comprehensive overview of 8-Bromo-5-nitroisoquinoline, a
halogenated nitroaromatic heterocyclic compound. Due to the limited availability of specific
research data for this particular isomer, this document also includes detailed information on the
closely related and more extensively studied isomer, 5-Bromo-8-nitroisoquinoline (CAS Number
63927-23-1), to provide valuable context and comparative insights for researchers, scientists,
and drug development professionals.

Physicochemical Properties and Safety Data

While specific experimental data for 8-Bromo-5-nitroisoquinoline is scarce, general
properties can be inferred from supplier information and comparison with its isomer.

Table 1: Physicochemical Data of Bromo-nitroisoquinoline Isomers
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Property nitroisoquinoline (CAS nitroisoquinoline (CAS

252861-41-9) 63927-23-1)

) Light yellow to orange
Appearance Solid
powder/crystals

Purity Typically 298% =290%

Sealed in dry, room Sealed in dry, room
Storage » »

temperature conditions temperature conditions
IUPAC Name 8-bromo-5-nitroisoquinoline 5-bromo-8-nitroisoquinoline
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InChl Key
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Safety Information:

8-Bromo-5-nitroisoquinoline is classified with the GHSO07 pictogram and the signal word

"Warning". The primary hazard statement is H302: Harmful if swallowed.[1] Standard

precautionary measures, such as wearing personal protective equipment and ensuring

adequate ventilation, should be followed.

Synthesis and Experimental Protocols

Detailed synthetic procedures for 8-Bromo-5-nitroisoquinoline are not readily available in

published literature. However, a patent for the synthesis of bromoisoquinoline derivatives

suggests that 8-bromo-5-nitroisoquinoline can be formed as a minor byproduct during the

synthesis of 5-bromo-8-nitroisoquinoline.[2] The synthesis of the 5-bromo-8-nitro isomer is well-

documented and provides a likely analogous route.

One-Pot Synthesis of 5-Bromo-8-nitroisoquinoline

A convenient one-pot procedure for the preparation of 5-bromo-8-nitroisoquinoline has been

developed, avoiding the isolation of the 5-bromoisoquinoline intermediate.[3] This method is

scalable from grams to kilograms.[3]

Experimental Protocol:
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» Reaction Setup: A three-necked, round-bottomed flask is equipped with a mechanical stirrer,
an internal thermometer, and an addition funnel with a nitrogen inlet.

« Initial Reaction: Concentrated sulfuric acid (96%) is charged into the flask and cooled to 0°C.
Isoquinoline is then slowly added while maintaining the internal temperature below 30°C.

e Bromination: The solution is cooled to -25°C, and N-bromosuccinimide (NBS) is added in
portions, keeping the temperature between -22 and -26°C. The mixture is stirred for several
hours at controlled low temperatures.

 Nitration: After the bromination is complete, potassium nitrate is added to the reaction
mixture.

o Workup: The reaction mixture is poured onto crushed ice, and the pH is adjusted to
precipitate the crude product.

« Purification: The crude product is collected by filtration and can be purified by
recrystallization from a heptane/toluene mixture to yield pure 5-bromo-8-nitroisoquinoline.[2]

Diagram 1: Synthetic Workflow for 5-Bromo-8-nitroisoquinoline
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Caption: One-pot synthesis of 5-Bromo-8-nitroisoquinoline.

Spectroscopic Data

While a comprehensive set of spectroscopic data for 8-Bromo-5-nitroisoquinoline is not
publicly available, ChemicalBook indicates the existence of NMR spectra.[4][5] For the related
isomer, 5-bromo-8-nitroisoquinoline, some spectroscopic information has been published.[2]
This data is crucial for the structural elucidation and purity assessment of the synthesized
compounds.
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Applications in Research and Drug Development

Bromo-nitroisoquinoline derivatives are valuable intermediates in the synthesis of various
pharmacologically active compounds.[3][6][7] The bromo- and nitro- functional groups offer
versatile handles for further chemical transformations.

Potential Chemical Transformations:

¢ Nucleophilic Aromatic Substitution (SnAr): The electron-withdrawing nitro group activates the
aromatic ring, facilitating the substitution of the bromine atom by various nucleophiles.

¢ Reduction of the Nitro Group: The nitro group can be readily reduced to an amine, which is a
key functional group for a wide range of chemical modifications, including N-alkylation, N-
acylation, and diazotization.[3]

e Cross-Coupling Reactions: The bromo substituent can participate in transition-metal-
catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form carbon-carbon
or carbon-heteroatom bonds.

Diagram 2: Potential Reaction Pathways of Bromo-nitroisoquinolines
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Caption: Key reaction types for functionalizing bromo-nitroisoquinolines.
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While specific biological activities for 8-Bromo-5-nitroisoquinoline have not been reported,
the broader class of substituted isoquinolines and quinolines, including brominated and nitrated
derivatives, has been investigated for various therapeutic applications, such as anticancer and
antimicrobial agents.[8][9][10][11] The development of novel synthetic routes and the
exploration of the biological properties of less common isomers like 8-Bromo-5-
nitroisoquinoline could present new opportunities in medicinal chemistry.

Conclusion

8-Bromo-5-nitroisoquinoline is a chemical intermediate with potential applications in organic
synthesis and drug discovery. However, a notable lack of specific research and data for this
particular isomer exists in the public domain. The information available for its isomer, 5-Bromo-
8-nitroisoquinoline, provides a valuable framework for understanding its likely chemical
behavior and synthetic accessibility. Further research into the synthesis, characterization, and
biological evaluation of 8-Bromo-5-nitroisoquinoline is warranted to fully explore its potential
utility for the scientific and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12056219/
https://www.researchgate.net/publication/344382681_Recent_Advances_in_the_Synthesis_and_Biological_Activity_of_8-Hydroxyquinolines
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571046/
https://pubmed.ncbi.nlm.nih.gov/32967141/
https://pubmed.ncbi.nlm.nih.gov/32967141/
https://www.benchchem.com/product/b152763#8-bromo-5-nitroisoquinoline-cas-number-252861-41-9
https://www.benchchem.com/product/b152763#8-bromo-5-nitroisoquinoline-cas-number-252861-41-9
https://www.benchchem.com/product/b152763#8-bromo-5-nitroisoquinoline-cas-number-252861-41-9
https://www.benchchem.com/product/b152763#8-bromo-5-nitroisoquinoline-cas-number-252861-41-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

